Cas no 132917-48-7 (H-Val-Gly-Ser-Glu-Ala-Phe-NH2)

• Product Name: H-Val-Gly-Ser-Glu-Ala-Phe-NH2
• CAS No: 132917-48-7
• MF: C₂₇H₄₁N₇O₉
• MW: 607.655946493149
• CID: 899304
• Update Time: 2025-05-19

H-Val-Gly-Ser-Glu-Ala-Phe-NH2 Chemical and Physical Properties

Names and Identifiers

• alpha-cgrp (32-37) (rat)
• α-CGRP (32-37) (canine, mouse, porcine, rat)
• Α-CGRP (32-37) (MOUSE, PORCINE, RAT)
• ALPHA-CALCITONIN GENE-RELATED PEPTIDE (32-37) (RAT)
• ALPHA-CGRP (32-37) (CANINE, MOUSE, PORCINE, RAT)
• H-VAL-GLY-SER-GLU-ALA-PHE-NH2
• a-CGRP (32-37) (canine, Mouse, porcine, rat)
• (S)-5-((S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-1-oxopropan-2-ylamino)-4-((S)-2-(2-((S)-2-amino-3-methylbutanamido)acetamido)-3-hydroxypropanamido)-5-oxopentanoic acid
• CID 90469760
• (4S)-4-[[(2S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• L-Phenylalaninamide, L-valylglycyl-L-seryl-L-alpha-glutamyl-L-alanyl-
• (S)-5-((S)-1-((S)-1-amino-1-oxo-3-phenylpropan-2-ylamino)-1-oxopropan-2-ylamino)-4-((S)-2-(2-((S)-2-amin
• H-Val-Gly-Ser-Glu-Ala-Phe-NH2

• Inchi： 1S/C27H41N7O9/c1-14(2)22(28)27(43)30-12-20(36)32-19(13-35)26(42)33-17(9-10-21(37)38)25(41)31-15(3)24(40)34-18(23(29)39)11-16-7-5-4-6-8-16/h4-8,14-15,17-19,22,35H,9-13,28H2,1-3H3,(H2,29,39)(H,30,43)(H,31,41)(H,32,36)(H,33,42)(H,34,40)(H,37,38)/t15-,17-,18-,19-,22-/m0/s1
• InChI Key： FXRSCINLDDDAMW-HKUUKSEGSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CO)NC(CNC([C@H](C(C)C)N)=O)=O)=O)N[C@@H](C)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 1000
• XLogP3: -4.9
• Topological Polar Surface Area: 272

H-Val-Gly-Ser-Glu-Ala-Phe-NH2 Security Information

• Storage Condition：-15°C

Additional information on H-Val-Gly-Ser-Glu-Ala-Phe-NH2

Professional Introduction to Compound with CAS No. 132917-48-7 and Product Name: H-Val-Gly-Ser-Glu-Ala-Phe-NH2

The compound with the CAS number 132917-48-7 and the product name H-Val-Gly-Ser-Glu-Ala-Phe-NH2 represents a significant advancement in the field of peptidomimetics and synthetic biology. This dipeptide fragment, derived from a larger sequence, has garnered considerable attention due to its unique structural and functional properties. The sequence H-Val-Gly-Ser-Glu-Ala-Phe-NH2 consists of a linear arrangement of amino acids, each contributing to the overall biological activity and stability of the molecule.

In recent years, the study of peptidomimetics has seen remarkable progress, particularly in the development of novel therapeutic agents. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound H-Val-Gly-Ser-Glu-Ala-Phe-NH2 is a prime example of how structural modifications can enhance the pharmacological properties of peptide-based molecules.

The central amino acids in the sequence, particularly Glycine (Gly) and Serine (Ser), play a crucial role in determining the flexibility and conformational dynamics of the peptide. Glycine, being the smallest amino acid, allows for easy rotation around its single bond, contributing to the peptide's ability to adopt multiple conformations. This flexibility is essential for binding to biological targets with high specificity. Serine, on the other hand, introduces a hydroxyl group that can participate in hydrogen bonding, further stabilizing the peptide structure.

The presence of Glutamic acid (Glu) and Alanine (Ala) in the sequence also contributes significantly to the compound's functionality. Glutamic acid, with its negatively charged side chain at physiological pH, can form ionic interactions with positively charged residues on target proteins. This feature is particularly useful in designing peptides that interact with receptor proteins or enzymes. Alanine, known for its hydrophobic properties, helps in anchoring the peptide within the binding site by favoring hydrophobic interactions.

The terminal amino acid, Phenylalanine (Phe), adds another layer of complexity to the compound's bioactivity. Phenylalanine is an aromatic amino acid that can engage in π-stacking interactions with other aromatic residues in biological targets. These interactions are crucial for maintaining high-affinity binding and can be exploited in drug design to enhance target specificity.

Recent studies have highlighted the potential of H-Val-Gly-Ser-Glu-Ala-Phe-NH2 as a lead compound for developing novel therapeutic agents. For instance, research has demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases. The dipeptide fragment has shown promise in modulating immune responses by interacting with cytokine receptors and signaling molecules. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems.

The synthesis of H-Val-Gly-Ser-Glu-Ala-Phe-NH2 involves advanced solid-phase peptide synthesis (SPPS) techniques, which have become increasingly refined over the years. SPPS allows for precise control over peptide sequence and purity, ensuring that the final product meets stringent pharmacological standards. The use of protecting groups and coupling reagents is critical in maintaining regioselectivity and minimizing side reactions during synthesis.

In conclusion, the compound with CAS number 132917-48-7 and product name H-Val-Gly-Ser-Glu-Ala-Phe-NH2 represents a significant advancement in peptidomimetic chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.